Cas no 6471-66-5 (Benzyl nonanoate)

• Product Name: Benzyl nonanoate
• CAS No: 6471-66-5
• MF: C₁₆H₂₄O₂
• MW: 248.360565185547
• MDL: MFCD00048950
• CID: 510376
• PubChem ID: 80960
• Update Time: 2025-04-19

Benzyl nonanoate Chemical and Physical Properties

Names and Identifiers

• Nonanoic acid,phenylmethyl ester
• benzyl nonan-1-oate
• Benzyl nonanoate
• BENZYLPELARGONATE
• Benzyl n-nonanoate
• Nonanoic acid, phenylmethyl ester
• 7MCG3KKQ5N
• Benzyl nonanoate #
• Nonanoic acid benzyl ester
• Benzyl nonan-1-oate;benzyl nonan-1-oate
• benzyl nonan-1-oate, phenylmethyl nonanoate
• NS00022623
• Q27268572
• 6471-66-5
• DTXSID20215058
• EINECS 229-316-9
• NONANOIC ACID, BENZYL ESTER
• SCHEMBL3836540
• UNII-7MCG3KKQ5N
• FEMA NO. 4626

• MDL： MFCD00048950
• Inchi： 1S/C16H24O2/c1-2-3-4-5-6-10-13-16(17)18-14-15-11-8-7-9-12-15/h7-9,11-12H,2-6,10,13-14H2,1H3
• InChI Key： KVIQEJMWUXBBQJ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(CCCCCCCC)=O

Computed Properties

• Exact Mass: 248.17772
• Monoisotopic Mass: 248.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 5.1

Experimental Properties

• Density: 0.963
• Boiling Point: 328.7°C at 760 mmHg
• Flash Point: 109.1°C
• Refractive Index: 1.49
• PSA: 26.3
• FEMA: 4626 | BENZYL NONANOATE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls